Methyl 4-chloropyrazolo[1,5-a]pyrazine-3-carboxylate

• IUPAC Name: methyl 4-chloropyrazolo[1,5-a]pyrazine-3-carboxylate
• InChI: InChI=1S/C8H6ClN3O2/c1-14-8(13)5-4-11-12-3-2-10-7(9)6(5)12/h2-4H,1H3
• InChI Key: MVXRASSESHERMT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=NC=CN2N=C1)Cl
• Molecular Formula: C8H6ClN3O2
• Molecular Weight: 211.60 g/mol
• CAS RN: 2253631-00-2

Description

“Methyl 4-chloropyrazolo[1,5-a]pyrazine-3-carboxylate” is a chemical compound with the CAS Number: 2253631-00-2. It has a molecular weight of 211.61. It is usually in powder form.

Synthesis Analysis

The synthesis of Methylpyrazolo[1,5-a]pyrazine-4-carboxylates involves a palladium-catalyzed carbonylation of 4-chloropyrazolo[1,5-a]-pyrazines at elevated pressure. This process is followed by conversion via nitrile intermediates to the corresponding amidoximes and amidines.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code is 1S/C8H6ClN3O2/c1-14-8(13)5-4-11-12-3-2-10-7(9)6(5)12/h2-4H,1H3. The InChI key is MVXRASSESHERMT-UHFFFAOYSA-N.

Chemical Reactions Analysis

The compound is synthesized by carbonylation of 4-chloropyrazolo[1,5-a]pyrazines. The carboxylates synthesized in this way were converted to nitriles via intermediate amides.

Physical And Chemical Properties Analysis

The compound is a powder with a molecular weight of 211.61. It is stored at a temperature of 4°C.

Scientific Research Applications

Synthesis and Structural Analysis

Structural and Spectral Investigations : Research on derivatives of pyrazole-4-carboxylic acid, such as 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, involves combined experimental and theoretical studies to understand their biological significance. These compounds are characterized using various techniques like NMR, FT-IR spectroscopy, and X-ray diffraction, providing insights into their structural properties which are essential for their application in medicinal chemistry (Viveka et al., 2016).

Synthetic Pathways : The synthesis of methyl 4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylates from readily available precursors demonstrates the versatility of pyrazine derivatives in chemical synthesis. Such pathways are crucial for the development of new pharmaceuticals and research chemicals (Verdecia et al., 1996).

Chemical Modifications and Derivatives

Derivative Synthesis : Methylpyrazolo[1,5-a]pyrazine-4-carboxylates have been synthesized and further modified to create new compounds with potential biological activities. These processes involve palladium-catalyzed carbonylation and conversions to amidoximes and amidines, leading to the synthesis of novel derivatives (Tsizorik et al., 2020).

Applications in Medicinal Chemistry

Antimicrobial and Anticancer Activities : The synthesis of new pyrazoles bearing indazolylthiazole moiety has shown consolidated antimicrobial and anticancer activities. Such research demonstrates the potential of pyrazine derivatives in developing new therapeutic agents (Dawoud et al., 2021).

Biological Activity Evaluation : Fused pyrazolo[1,5-a]pyrimidine derivatives from 5-aminopyrazole and p-chloroaniline have been synthesized and evaluated for their biological activities and cytotoxicity, highlighting the significance of pyrazine derivatives in drug development (Al-Adiwish et al., 2017).

Safety and Hazards

The compound has been classified under the GHS07 hazard pictogram. The hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Biochemical Analysis

Biochemical Properties

It is known that carboxyl- or alkoxycarbonyl-functionalized azolopyrazines, which include this compound, are used as substrates for the preparation of compounds exhibiting the properties of inhibitors of phosphoinositide-3 kinase, p-38 kinase, matrix metalloproteases, as well as modulators of sirtuins .

Molecular Mechanism

It is synthesized by palladium-catalyzed carbonylation of 4-chloropyrazolo[1,5-a]-pyrazines at elevated pressure and converted via nitrile intermediates to the corresponding amidoximes and amidines .